Cas no 2648965-95-9 (5-iodo-1-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-iodo-1-(trifluoromethyl)-1H-pyrazole
• CAS No: 2648965-95-9
• MF: C₄H₂F₃IN₂
• MW: 261.971763134003
• MDL: MFCD34168245
• CID: 5642926
• PubChem ID: 155973669
• Update Time: 2023-09-10

5-iodo-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-28233697
• 2648965-95-9
• 5-iodo-1-(trifluoromethyl)-1H-pyrazole
• 1H-Pyrazole, 5-iodo-1-(trifluoromethyl)-

• MDL： MFCD34168245
• Inchi： 1S/C4H2F3IN2/c5-4(6,7)10-3(8)1-2-9-10/h1-2H
• InChI Key： YMGGIIBIFCZFDL-UHFFFAOYSA-N
• SMILES： IC1=CC=NN1C(F)(F)F

Computed Properties

• Exact Mass: 261.92148g/mol
• Monoisotopic Mass: 261.92148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 2.26±0.1 g/cm3(Predicted)
• Boiling Point: 170.5±40.0 °C(Predicted)
• pka: -4.42±0.12(Predicted)